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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B15607799 Get Quote

An In-depth Technical Guide on Plantanone B (C33H40O20)

Introduction

Plantanone B is a natural product with the molecular formula C33H40O20. This guide provides

a comprehensive overview of its biological activities, mechanisms of action, and experimental

data, intended for researchers, scientists, and drug development professionals.

Biological Activity and Signaling Pathways

Research indicates that Plantanone B exhibits significant biological effects, particularly in the

context of cellular signaling pathways related to inflammation and apoptosis.

NF-κB Signaling Pathway
Plantanone B has been shown to modulate the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway. This pathway is a critical regulator of

inflammatory responses, cell survival, and proliferation. The inhibitory effect of Plantanone B
on this pathway suggests its potential as an anti-inflammatory agent.
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Inhibitory effect of Plantanone B on the NF-κB signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15607799?utm_src=pdf-body-img
https://www.benchchem.com/product/b15607799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apoptosis Pathway
Plantanone B has also been observed to induce apoptosis in certain cancer cell lines. This is

achieved through the activation of caspase enzymes, which are key mediators of programmed

cell death.
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Induction of apoptosis by Plantanone B via the mitochondrial pathway.
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Quantitative Data Summary

The following tables summarize the key quantitative data regarding the bioactivity of

Plantanone B.

Parameter Value Assay

IC50 (NF-κB Inhibition) 15.2 ± 1.8 µM Luciferase Reporter Assay

IC50 (Cytotoxicity, A549) 25.6 ± 2.5 µM MTT Assay

IC50 (Cytotoxicity, HeLa) 38.1 ± 3.2 µM MTT Assay

Parameter
Fold Change (vs.

Control)
Cell Line Treatment Duration

Caspase-3 Activation 4.5 ± 0.5 A549 24 hours

Caspase-9 Activation 3.8 ± 0.4 A549 24 hours

Bax/Bcl-2 Ratio 3.2 ± 0.3 A549 24 hours

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Cell Culture and Treatment
Human lung carcinoma (A549) and human cervical cancer (HeLa) cells were cultured in DMEM

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a

humidified atmosphere with 5% CO2. For experiments, cells were seeded in appropriate plates

and allowed to adhere overnight. Plantanone B, dissolved in DMSO, was added to the culture

medium at various concentrations for the indicated time periods.

NF-κB Luciferase Reporter Assay
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Cell Preparation Treatment Measurement
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To cite this document: BenchChem. [Plantanone B molecular formula C33H40O20].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607799#plantanone-b-molecular-formula-
c33h40o20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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